Cas no 61638-17-3 (2-Phenanthrenepropanenitrile)

• Product Name: 2-Phenanthrenepropanenitrile
• CAS No: 61638-17-3
• MF: C₁₇H₁₃N
• MW: 231.291824102402
• CID: 471848
• PubChem ID: 71393891
• Update Time: 2025-04-19

2-Phenanthrenepropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Phenanthrenepropanenitrile
• 3-phenanthren-2-ylpropanenitrile
• DTXSID00815631
• 61638-17-3
• 3-(Phenanthren-2-yl)propanenitrile

• Inchi： 1S/C17H13N/c18-11-3-4-13-7-10-17-15(12-13)9-8-14-5-1-2-6-16(14)17/h1-2,5-10,12H,3-4H2
• InChI Key： SLGOIJDBUYFQRW-UHFFFAOYSA-N
• SMILES： N#CCCC1C=CC2C3C=CC=CC=3C=CC=2C=1

Computed Properties

• Exact Mass: 231.10489
• Monoisotopic Mass: 231.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79